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Compound of Interest

Compound Name: 1,2,3,6,7-Pentachloronaphthalene

Cat. No.: B052927

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of the specific polychlorinated naphthalene (PCN) congener, 1,2,3,6,7-
Pentachloronaphthalene. PCNs are a class of persistent organic pollutants, and
understanding their physical and chemical characteristics is crucial for assessing their
environmental fate, toxicological profiles, and potential for bioremediation. This document
compiles available data, outlines standard experimental methodologies for property
determination, and presents a logical workflow for physicochemical characterization.

Core Physicochemical Data

Precise experimental determination of the physicochemical properties of individual PCN
congeners is often challenging due to the complexity of their synthesis and purification.
Consequently, much of the available data for 1,2,3,6,7-Pentachloronaphthalene is derived
from computational models. The following tables summarize the available quantitative data for
this compound, clearly distinguishing between experimental and calculated values where
applicable.
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Identifier Value Source
. 1,2,3,6,7-

Chemical Name IUPAC
Pentachloronaphthalene

CAS Number 150224-16-1 [1]

Molecular Formula C10HsCls [1]

Molecular Weight 300.40 g/mol [1112]
Clclcc2cc(Cl)e(Che(Cl)c2cclC

SMILES | [2]
MKCASBPTHPJCDC-

InChl Key [2]
UHFFFAOYSA-N

Physicochemical

Value Method Source
Property
_ _ No experimental data
Melting Point ) - -
available
N ) No experimental data
Boiling Point - -

available

Vapor Pressure

No experimental data

available
. Calculated (Crippen
Water Solubility (logS) -6.70 [2]
Method)
Octanol-Water )
" - Calculated (Crippen
Partition Coefficient 6.107 [2]

(logP)

Method)

Experimental Protocols for Physicochemical
Property Determination
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While specific experimental protocols for 1,2,3,6,7-Pentachloronaphthalene are not readily
available in the reviewed literature, standard methodologies are employed for the determination
of key physicochemical properties of organic compounds. These methods are generally
applicable and would be suitable for the characterization of this compound.

Melting Point Determination

A standard method for determining the melting point of a solid crystalline substance is through
capillary melting point apparatus.

e Principle: A small, powdered sample of the purified compound is packed into a thin-walled
capillary tube. The tube is then placed in a heated block or oil bath, and the temperature is
slowly increased. The temperature range over which the substance melts is observed and
recorded as the melting point.

o Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary
tubes, thermometer or digital temperature probe.

e Procedure:

[e]

A small amount of the dry, purified 1,2,3,6,7-pentachloronaphthalene is finely powdered.

o The open end of a capillary tube is tapped into the powder to pack a small amount (2-3
mm in height) into the sealed end.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting point range.

Boiling Point Determination

For a solid compound like 1,2,3,6,7-pentachloronaphthalene, the boiling point would be
determined at reduced pressure to prevent decomposition at high temperatures. A common
method is micro boiling point determination.
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 Principle: A small amount of the substance is heated in a tube along with an inverted, sealed
capillary tube. As the substance is heated, the air trapped in the capillary tube expands. At
the boiling point, the vapor pressure of the substance equals the external pressure, and a
rapid stream of bubbles will emerge from the capillary.

o Apparatus: Thiele tube or similar heating bath, small test tube, sealed capillary tube,
thermometer.

e Procedure:
o A small amount of the sample is placed in a small test tube.
o A capillary tube, sealed at one end, is placed open-end down into the test tube.
o The test tube is attached to a thermometer and heated in an oil bath.

o The temperature is raised until a steady stream of bubbles emerges from the capillary
tube.

o The heat is removed, and the temperature at which the liquid just begins to re-enter the
capillary tube is recorded as the boiling point.

Water Solubility Determination

The shake-flask method is a classical and widely used technique for determining the water
solubility of a compound.

e Principle: A known amount of the substance is shaken in a flask with a known volume of
water at a constant temperature until equilibrium is reached. The concentration of the
substance in the aqueous phase is then determined analytically.

e Apparatus: Constant temperature shaker bath, flasks with stoppers, analytical balance,
centrifuge, analytical instrument for quantification (e.g., Gas Chromatograph with Electron
Capture Detector (GC-ECD) for chlorinated compounds).

e Procedure:
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o An excess amount of 1,2,3,6,7-pentachloronaphthalene is added to a flask containing a
known volume of deionized water.

o The flask is sealed and agitated in a constant temperature shaker bath for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.

o The solution is then centrifuged or filtered to remove any undissolved solid.

o The concentration of the dissolved compound in the aqueous phase is quantified using a
suitable analytical method, such as GC-ECD.

Octanol-Water Partition Coefficient (logP) Determination

The shake-flask method is also the standard protocol for determining the octanol-water
partition coefficient.

 Principle: The compound is dissolved in a mixture of n-octanol and water. The mixture is
shaken to allow the compound to partition between the two immiscible phases until
equilibrium is reached. The concentration of the compound in each phase is then measured.

o Apparatus: Separatory funnels, mechanical shaker, centrifuge, analytical instrument for
guantification (e.g., GC-ECD).

e Procedure:

o A known amount of 1,2,3,6,7-pentachloronaphthalene is dissolved in either n-octanol or
water.

o This solution is added to a separatory funnel containing the other solvent (water or n-
octanol, respectively). The volumes of the two phases are known.

o The separatory funnel is shaken for a set period to allow for partitioning.
o The mixture is then centrifuged to ensure complete separation of the two phases.

o The concentration of the compound in both the n-octanol and water phases is determined
analytically.
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o The partition coefficient (P) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the agueous phase. The logarithm of P (logP) is then
reported.

Logical Workflow for Physicochemical
Characterization

The determination and reporting of physicochemical properties for a compound like 1,2,3,6,7-
Pentachloronaphthalene follows a structured workflow. This process ensures data quality and
proper documentation.

Physicochemical Property Determination Workflow

In conclusion, while experimental data for several key physicochemical properties of 1,2,3,6,7-
pentachloronaphthalene are currently lacking in the public domain, computational estimates
provide valuable initial insights. The standard experimental protocols outlined in this guide
serve as a foundation for any future laboratory efforts to characterize this and other related
persistent organic pollutants. A systematic approach to data acquisition, analysis, and reporting
is essential for building a robust and reliable understanding of these environmentally significant
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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